Cas no 897950-01-5 (Benzaldehyde, 3-methoxy-5-(3-methoxypropoxy)-)
897950-01-5 structure
Product Name:Benzaldehyde, 3-methoxy-5-(3-methoxypropoxy)-
CAS No:897950-01-5
MF:C12H16O4
MW:224.253044128418
CID:588965
PubChem ID:59817759
Update Time:2025-04-19
Benzaldehyde, 3-methoxy-5-(3-methoxypropoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-methoxy-5-(3-methoxypropoxy)-
- 3-methoxy-5-(3-methoxypropoxy)benzaldehyde
- 3-Methoxy-5-(3-methoxy-propoxy)-benzaldehyde
- SCHEMBL89112
- YHXVYCQKFBTFLI-UHFFFAOYSA-N
- DTXSID10733074
- 897950-01-5
-
- Inchi: 1S/C12H16O4/c1-14-4-3-5-16-12-7-10(9-13)6-11(8-12)15-2/h6-9H,3-5H2,1-2H3
- InChI Key: YHXVYCQKFBTFLI-UHFFFAOYSA-N
- SMILES: O(C1C=C(C=C(C=O)C=1)OC)CCCOC
Computed Properties
- Exact Mass: 224.10485899g/mol
- Monoisotopic Mass: 224.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 44.8Ų
Benzaldehyde, 3-methoxy-5-(3-methoxypropoxy)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
897950-01-5 (Benzaldehyde, 3-methoxy-5-(3-methoxypropoxy)-) Related Products
- 5736-85-6(4-Propoxybenzaldehyde)
- 951800-15-0(3-Ethoxy-5-hydroxybenzaldehyde)
- 42580-35-8(4-(3-Methoxypropoxy)benzaldehyde)
- 67698-61-7(3-Propoxybenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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